Cas no 4322-49-0 (Pyridazine,3,6-bis[2-(dimethylamino)ethoxy]- (6CI,7CI,8CI))

• Product Name: Pyridazine,3,6-bis[2-(dimethylamino)ethoxy]- (6CI,7CI,8CI)
• CAS No: 4322-49-0
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 334430
• PubChem ID: 252830
• Update Time: 2025-04-19

Pyridazine,3,6-bis[2-(dimethylamino)ethoxy]- (6CI,7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• Pyridazine,3,6-bis[2-(dimethylamino)ethoxy]- (6CI,7CI,8CI)
• 20α-Acetoxypregn-4-en-3-on
• 3,5-PIPERAZINEDIONE
• 3,6-Bis(2-chloroethyl)-2,5-piperazinedione
• 3,6-bis-(2-chloro-ethyl)-piperazine-2,5-dione
• 3,6-Bis-(2-dimethylamino-aethoxy)-pyridazin
• 3,6-bis-(2-dimethylamino-ethoxy)-pyridazine
• AC1L56O3
• AC1Q6GL8
• NSC17579
• NSC611
• Opt.-inakt. 3,6-Bis-(2-chlor-aethyl)-piperazin-2,5-dion
• optically inactive 3,6-bis-(2-chloro-ethyl)-piperazine-2,5-dione
• SureCN1147066
• 2,2'-[Pyridazine-3,6-diylbis(oxy)]bis(N,N-dimethylethan-1-amine)
• 4322-49-0
• NSC75075
• NSC-75075
• DTXSID80962970

• Inchi： 1S/C12H22N4O2/c1-15(2)7-9-17-11-5-6-12(14-13-11)18-10-8-16(3)4/h5-6H,7-10H2,1-4H3
• InChI Key： NLPKCUYFVXUQIM-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(N=N1)OCCN(C)C)CCN(C)C

Computed Properties

• Exact Mass: 254.17446
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 50.7Ų

Experimental Properties

• PSA: 50.72
• LogP: 0.35740